Cas no 115888-13-6 (N,N'-di-L-alanyl-L-cystine)

• Product Name: N,N'-di-L-alanyl-L-cystine
• CAS No: 115888-13-6
• MF: C₁₂H₂₂N₄O₆S₂
• MW: 382.456280231476
• CID: 839091
• PubChem ID: 87403765
• Update Time: 2025-08-05

N,N'-di-L-alanyl-L-cystine Chemical and Physical Properties

Names and Identifiers

• N,N'-di-L-alanyl-L-cystine
• L-ALANYL-L-CYSTINE
• (2R,2'R)-3,3'-Disulfanediylbis(2-((S)-2-aminopropanamido)propanoic acid)
• (2R)-2-[(2S)-2-aminopropanamido]-3-{[(2R)-2-[(2S)-2-aminopropanamido]-2-carboxyethyl]disulfanyl}propanoic acid
• 115888-13-6
• L-Cysteine, L-alanyl-, bimol. (2-->2')-disulfide
• SCHEMBL2545697
• (2R)-2-[[(2S)-2-aminopropanoyl]amino]-3-[[(2R)-2-[[(2S)-2-aminopropanoyl]amino]-2-carboxyethyl]disulfanyl]propanoic acid

• Inchi： 1S/C12H22N4O6S2/c1-5(13)9(17)15-7(11(19)20)3-23-24-4-8(12(21)22)16-10(18)6(2)14/h5-8H,3-4,13-14H2,1-2H3,(H,15,17)(H,16,18)(H,19,20)(H,21,22)/t5-,6-,7-,8-/m0/s1
• InChI Key： OEQVHDKNSGDYCV-XAMCCFCMSA-N
• SMILES： S(C[C@@H](C(=O)O)NC([C@H](C)N)=O)SC[C@@H](C(=O)O)NC([C@H](C)N)=O

Computed Properties

• Exact Mass: 382.09807678g/mol
• Monoisotopic Mass: 382.09807678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.8
• Topological Polar Surface Area: 235Ų

Experimental Properties

• Density: 1.445±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (998 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides